Cas no 71350-68-0 (2-amino-1-{1,1'-biphenyl-4-yl}ethan-1-one hydrochloride)

• Product Name: 2-amino-1-{1,1'-biphenyl-4-yl}ethan-1-one hydrochloride
• CAS No: 71350-68-0
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• MDL: MFCD01419853
• CID: 891346
• PubChem ID: 12487182
• Update Time: 2025-08-05

2-amino-1-{1,1'-biphenyl-4-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-1-BIPHENYL-4-YL-ETHANONE HYDROCHLORIDE
• 2-amino-1-(4-phenylphenyl)ethanone,hydrochloride
• 2-Amino-1-biphenyl-4-ylethanone hydrochloride
• 2-Amino-1-biphenyl-4-yl-aethanon,Hydrochlorid,hydrochloride
• 2-AMINO-1-BIPHENYL-4-YL-ETHANONE
• 2-amino-4'-phenylacetophenone,hydrochloride
• F0183-0134
• HYDROCHLORIDE
• 2-amino-1-{1,1'-biphenyl-4-yl}ethan-1-one hydrochloride
• 2-Amino-1-(4-phenylphenyl)ethan-1-one hydrochloride
• AKOS005132997
• 2-Amino-4'-phenylacetophenone, hydrochloride
• 2-amino-4'-phenylacetophenone hydrochloride
• MFCD01419853
• OCCLXUJJCNIJSN-UHFFFAOYSA-N
• 2-amino-1-biphenyl-4-yl-ethanone hydrochloride, AldrichCPR
• 2-amino-1-biphenyl-4-yl-ethanone, hydrochloride
• 1-(4-Biphenylyl)-2-aminoethanone Hydrochloride
• SR-01000005071
• SCHEMBL1533600
• SR-01000005071-1
• 2-amino-1-(4-phenylphenyl)ethanone;hydrochloride
• EN300-236091
• 2-amino-1-(1,1'-biphenyl-4-yl)ethanone hydrochloride
• 71350-68-0
• 2-amino-1-biphenyl-4-yl-ethanone HCl
• SY204671
• 2-amino-1-[1,1'-biphenyl]-4-yl-ethanone hydrochloride
• 2-amino-1-(biphenyl-4-yl)ethanone hydrochloride
• STL281776
• 2-AMINO-1-{[1,1'-BIPHENYL]-4-YL}ETHANONE HYDROCHLORIDE

• MDL： MFCD01419853
• Inchi： 1S/C14H13NO.ClH/c15-10-14(16)13-8-6-12(7-9-13)11-4-2-1-3-5-11;/h1-9H,10,15H2;1H
• InChI Key： OCCLXUJJCNIJSN-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 247.07600
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 3.99730

2-amino-1-{1,1'-biphenyl-4-yl}ethan-1-one hydrochloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Additional information on 2-amino-1-{1,1'-biphenyl-4-yl}ethan-1-one hydrochloride

2-Amino-1-{1,1'-Biphenyl-4-yl}Ethan-1-one Hydrochloride: A Comprehensive Overview

The compound with CAS No. 71350-68-0, commonly referred to as 2-amino-1-{1,1'-biphenyl-4-yl}ethan-1-one hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a biphenyl group and an amino ketone moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug design and material science.

2-Amino-1-{1,1'-biphenyl-4-yl}ethan-1-one hydrochloride has been the subject of extensive research due to its intriguing chemical properties and biological activity. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The biphenyl group, known for its aromatic stability and electronic properties, plays a crucial role in modulating the compound's interactions with biological systems.

The synthesis of 2-amino-1-{1,1'-biphenyl-4-yl}ethan-1-one hydrochloride involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent amino group introduction. Researchers have optimized these synthetic pathways to enhance yield and purity, making the compound more accessible for large-scale production and further studies.

In terms of pharmacological applications, 2-amino-1-{1,1'-biphenyl-4-yl}ethan-1-one hydrochloride has shown promising results in preclinical models. Its ability to inhibit specific enzymes and modulate cellular signaling pathways makes it a potential candidate for drug development. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, further expanding its therapeutic potential.

From a structural perspective, 2-amino-1-{1,1'-biphenyl-4-y...